Cas no 185259-36-3 (4-tert-Butoxybenzonitrile)

• Product Name: 4-tert-Butoxybenzonitrile
• CAS No: 185259-36-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD03425273
• CID: 92230
• PubChem ID: 7021978
• Update Time: 2025-06-08

4-tert-Butoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butoxybenzonitrile
• 4-[(2-methylpropan-2-yl)oxy]benzonitrile
• 4-(tert-butoxy)benzenecarbonitrile
• 4-t-butoxybenzonitrile
• 4-tert-Butoxy-benzonitril
• 4-tert-butyloxybenzonitrile
• tert-butyl 4-cyanophenyl ether
• SCHEMBL435736
• EN300-97474
• 4-tert-Butoxybenzonitrile, AldrichCPR
• AB14659
• DTXSID80427413
• 185259-36-3
• CS-W017441
• AS-44696
• Z362801128
• AB3219
• Benzonitrile, 4-(1,1-dimethylethoxy)-
• MFCD03425273
• 4-(tert-butoxy)benzonitrile
• A880726
• AKOS009159259
• SY192448
• FT-0619475
• DB-065526

• MDL： MFCD03425273
• Inchi： 1S/C11H13NO/c1-11(2,3)13-10-6-4-9(8-12)5-7-10/h4-7H,1-3H3
• InChI Key： WLWYCCYGVDZFMS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)C(C)(C)C
• BRN： 3237723

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Color/Form: White dissolved
• Density: 1.01
• Boiling Point: 95℃/0.8mm(lit.)
• Flash Point: 95°C/0.8mm
• Refractive Index: 1.5210
• PSA: 33.02000
• LogP: 2.73558
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-tert-Butoxybenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-43
• Safety Instruction： S28-S36/37
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-tert-Butoxybenzonitrile

Research Briefing on 4-tert-Butoxybenzonitrile (CAS: 185259-36-3) in Chemical Biology and Pharmaceutical Applications

4-tert-Butoxybenzonitrile (CAS: 185259-36-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Its unique structural properties, characterized by a tert-butoxy group attached to a benzonitrile moiety, make it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its potential applications in drug discovery, material science, and as a precursor for bioactive compounds. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and industrial relevance.

Recent advancements in synthetic chemistry have highlighted the role of 4-tert-Butoxybenzonitrile as a key intermediate in the preparation of pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel kinase inhibitors, which are being investigated for their potential in treating cancer and inflammatory diseases. The compound's ability to undergo selective functionalization at the nitrile group allows for the creation of diverse derivatives with tailored biological activities.

In addition to its pharmaceutical applications, 4-tert-Butoxybenzonitrile has been investigated for its role in material science. Research conducted by a team at MIT (2024) revealed that derivatives of this compound exhibit promising optical properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The tert-butoxy group's steric bulk was found to enhance the thermal stability of these materials, a critical factor for industrial applications.

From a biological perspective, recent studies have explored the compound's interactions with cellular targets. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported that 4-tert-Butoxybenzonitrile derivatives exhibit moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting potential applications in drug metabolism studies. However, further research is needed to fully elucidate the compound's mechanism of action and optimize its biological efficacy.

Industrial production and scalability of 4-tert-Butoxybenzonitrile have also been a focus of recent research. A 2024 study in Organic Process Research & Development presented an improved synthetic route that reduces the use of hazardous reagents and increases overall yield. This development is particularly relevant for pharmaceutical companies looking to incorporate this compound into large-scale drug manufacturing processes.

Looking forward, researchers anticipate that 4-tert-Butoxybenzonitrile will continue to play an important role in medicinal chemistry and material science. Its versatility as a building block for more complex structures, combined with recent advances in its synthesis and application, position this compound as a valuable tool for future discoveries in chemical biology and pharmaceutical development.